Cas no 58401-21-1 (3-methyl-1-benzothiophene-2-sulfonyl chloride)

• Product Name: 3-methyl-1-benzothiophene-2-sulfonyl chloride
• CAS No: 58401-21-1
• MF: C₉H₇ClO₂S₂
• MW: 246.733679056168
• MDL: MFCD00210164
• CID: 1610363
• PubChem ID: 2736815
• Update Time: 2025-04-21

3-methyl-1-benzothiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-sulfonyl chloride, 3-methyl-
• 3-methyl-1-benzothiophene-2-sulfonyl chloride
• AKOS000160911
• ZYWPTEYCYRLUSL-UHFFFAOYSA-N
• DB-152161
• 3-methyl-1-benzothiophene-2-sulfonylchloride
• 3-methylbenzo[b]thiophene-2-sulfonyl chloride
• EN300-270953
• MFCD00210164
• methylbenzo[b]thiophene-2-sulphonyl chloride
• 58401-21-1
• 3-Methylbenzo[b]thiophene-2-sulphonyl chloride
• SCHEMBL787663
• CS-0244005
• 3-methylbenzothiophene-2-sulfonyl Chloride

• MDL： MFCD00210164
• Inchi： 1S/C9H7ClO2S2/c1-6-7-4-2-3-5-8(7)13-9(6)14(10,11)12/h2-5H,1H3
• InChI Key： ZYWPTEYCYRLUSL-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C)C2C=CC=CC=2S1)(=O)=O

Computed Properties

• Exact Mass: 245.95771
• Monoisotopic Mass: 245.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes